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Compound of Interest

Compound Name: 5-Bromo-2,3-dichloropyridine

Cat. No.: B1281206

Essential Safety and Handling Guide for 5-
Bromo-2,3-dichloropyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans for handling 5-Bromo-2,3-dichloropyridine. Adherence to these guidelines is
critical for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Classification

5-Bromo-2,3-dichloropyridine is a halogenated pyridine derivative that presents significant
health risks. It is classified as a corrosive, acute toxicant, and irritant.[1] The primary routes of
exposure are inhalation, skin absorption, ingestion, and eye contact.[2]

GHS Hazard Statements:

H301: Toxic if swallowed.

H315: Causes skin irritation.

H318: Causes serious eye damage.

H332: Harmful if inhaled.
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e H335: May cause respiratory irritation.

Exposure Limits and Physical Properties

Currently, there are no established specific Occupational Exposure Limits (OELs) such as
Permissible Exposure Limits (PEL) or Threshold Limit Values (TLV) for 5-Bromo-2,3-
dichloropyridine. Therefore, it is crucial to handle this compound with stringent safety
measures to minimize exposure. As a structural analog, the exposure limits for Pyridine can
provide guidance.

Parameter Value Source
OSHA PEL (Pyridine) 5 ppm (15 mg/m3) TWA [21[31[4]1[5][6]
NIOSH REL (Pyridine) 5 ppm (15 mg/m3) TWA [2][3]
ACGIH TLV (Pyridine) 1 ppm TWA [4107]
Physical State Off-white solid [819]
Melting Point 35-37°C [9]

Boiling Point 55-65°C [9]
Molecular Weight 226.89 g/mol [1119]

TWA: Time-Weighted Average

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to minimize exposure and
ensure personal safety.
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
airborne particles that can

cause serious eye damage.

Hand Protection

Chemical-resistant gloves.
Nitrile or Neoprene are
recommended for handling
related compounds. For
extended contact or
immersion, laminate film
gloves (e.g., Silver
Shield/4H®) are advised.
Always consult the glove
manufacturer's resistance

guide.

Prevents skin contact, which
can cause irritation and
potential absorption of the
chemical.[10][11][12]

Body Protection

A laboratory coat with long
sleeves and tight-fitting cuffs,
long pants, and closed-toe
shoes are required. A
chemical-resistant apron is
recommended when handling

larger quantities.

Minimizes the risk of accidental

skin exposure.

Respiratory Protection

All handling of 5-Bromo-2,3-
dichloropyridine powder should
be conducted in a certified
chemical fume hood. If there is
a potential for inhalation
exposure outside of a fume
hood, a NIOSH-approved
respirator with organic vapor

cartridges is necessary.

Prevents inhalation of dust or
vapors, which can cause

respiratory tract irritation.[2]

Glove Selection Guide (Breakthrough Times for Pyridine as a Proxy)
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Breakthrough Time

Glove Material . Rating Source
(minutes)
Butyl Rubber >480 Excellent [13][14]
Neoprene >480 Excellent [13][14]
Viton >480 Excellent [13][14]
Nitrile 10 Fair [13][14]
Natural Rubber <10 Not Recommended [13][14]
PVA <10 Not Recommended [13][14]
PVC <10 Not Recommended [13][14]

Data from Ansell's Chemical Resistance Guide for Pyridine. It is crucial to consult the specific
glove manufacturer's data for the most accurate information.

Operational Plan: Step-by-Step Handling Protocol

This section outlines the procedural workflow for the safe handling of 5-Bromo-2,3-
dichloropyridine from receipt to disposal.
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Safe Handling Workflow for 5-Bromo-2,3-dichloropyridine

Preparation

Review Safety Data Sheet (SDS)

;

Don Appropriate PPE

:

Prepare Work Area in Fume Hood

roceed to handling

Handling

Weigh and Transfer Solid

;

Perform Experiment
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Post-Experiment Waste Management
Decontaminate Glassware Segregate Halogenated Waste
v l
Clean Work Area Label Waste Container
Y l
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Wash Hands Thoroughly Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling of 5-Bromo-2,3-dichloropyridine.
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Experimental Protocols:

A. Weighing and Transferring the Solid Compound:

o Ensure the chemical fume hood is operational and the sash is at the appropriate height.

e Place a weigh boat on an analytical balance inside the fume hood.

o Carefully scoop the desired amount of 5-Bromo-2,3-dichloropyridine onto the weigh boat.
e Transfer the compound to the reaction vessel.

« If any solid is spilled, follow the spill cleanup procedure immediately.

B. In Case of Accidental Exposure:

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a poison control center or doctor immediately.

Spill Management and Decontamination

Prompt and correct response to a spill is critical to prevent exposure and further contamination.
Spill Cleanup Protocol (for a small, manageable spill):

o Evacuate and Alert: Alert personnel in the immediate area and restrict access.

o Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.
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e Personal Protection: Don the appropriate PPE as outlined in Section 3, including double
gloving with nitrile or neoprene gloves.

o Containment: Gently cover the spill with a dry absorbent material such as vermiculite, sand,
or a commercial spill absorbent. Avoid raising dust.[15]

o Collection: Carefully scoop the absorbed material into a labeled, sealable container for
hazardous waste.[15][16]

» Decontamination: Wipe the spill area with a cloth dampened with a soap and water solution.
[17]

» Final Cleaning: Follow with a clean water rinse.

o Disposal: All contaminated materials, including gloves and cleaning cloths, must be disposed
of as hazardous waste.

Disposal Plan

5-Bromo-2,3-dichloropyridine is a halogenated organic compound and must be disposed of
as hazardous waste in accordance with all local, state, and federal regulations.

Waste Disposal Protocol:

» Waste Segregation: Collect all waste containing 5-Bromo-2,3-dichloropyridine in a
dedicated, clearly labeled, and compatible container. This includes unused product, reaction
byproducts, and contaminated materials from cleanup. Do not mix with non-halogenated
waste.[18]

o Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name: "5-Bromo-2,3-dichloropyridine".

o Storage: Store the sealed waste container in a designated, well-ventilated, and secondary
containment area away from incompatible materials.

o Disposal Method: The recommended disposal method for halogenated organic waste is high-
temperature incineration by a licensed hazardous waste disposal facility.[19][20][21][22] This
process effectively destroys the toxic compounds.[22] The EPA hazardous waste code for
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wastes from the production of chlorinated aliphatic hydrocarbons may apply (e.g., K-series
wastes).[23] Additionally, discarded unused formulations containing tri-, tetra-, or
pentachlorophenol or their derivatives are listed under specific waste codes.[23]

Disclaimer: This guide is intended for informational purposes and should be used in conjunction
with your institution's specific safety protocols and the manufacturer's Safety Data Sheet
(SDS). Always prioritize safety and consult with your institution's Environmental Health and
Safety (EHS) department for any questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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